Cas no 1038387-96-0 ((1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride)

• Product Name: (1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride
• CAS No: 1038387-96-0
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 1088206
• PubChem ID: 51072249
• Update Time: 2025-06-08

(1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,2-Dimethyl-1H-benzo[d]imidazol-5-yl)methanamine
• (1,2-dimethylbenzimidazol-5-yl)methanamine
• [(1,2-Dimethyl-1H-benzimidazol-5-yl)methyl]amine dihydrochloride
• 1-(1,2-dimethyl-1H-benzimidazol-5-yl)methanamine
• 1-(1,2-dimethyl-1H-benzimidazol-5-yl)methanamine(SALTDATA: 2HCl)
• 1,2-Dimethyl-1H-benzimidazole-5-methanamine
• AKOS006317213
• 1038387-96-0
• SCHEMBL3597739
• (1,2-Dimethyl-1,3-benzodiazol-5-yl)methanamine
• 1-(1,2-Dimethyl-1H-benzimidazol-5-yl)methanamine dihydrochloride
• ALBB-027920
• WGRMSEJGFWVFQW-UHFFFAOYSA-N
• DTXSID601260130
• (1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride

• MDL： MFCD18381913
• Inchi： 1S/C10H13N3/c1-7-12-9-5-8(6-11)3-4-10(9)13(7)2/h3-5H,6,11H2,1-2H3
• InChI Key： WGRMSEJGFWVFQW-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC2C=C(CN)C=CC1=2

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on (1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride

Comprehensive Overview of (1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine Dihydrochloride (CAS No. 1038387-96-0)

(1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride (CAS No. 1038387-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzimidazole core structure, is widely studied for its potential applications in drug development and molecular biology. The dihydrochloride salt form enhances its solubility, making it particularly useful in aqueous-based experiments and formulations.

The 1,2-dimethyl-1H-benzimidazole moiety is a critical feature of this compound, contributing to its unique chemical properties. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its methylamine side chain further expands its reactivity, allowing for versatile derivatization in medicinal chemistry projects.

In recent years, the scientific community has shown growing interest in benzimidazole derivatives due to their diverse biological activities. This aligns with current trends in precision medicine and targeted drug delivery, where compounds like (1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride play a crucial role. The compound's stability and synthetic accessibility make it a valuable tool for researchers investigating small molecule therapeutics and biochemical probes.

From a structural perspective, the benzimidazole scaffold in this compound shares similarities with naturally occurring heterocycles, which explains its excellent biocompatibility. This characteristic has led to its exploration in various drug discovery programs, particularly those focused on central nervous system targets and metabolic pathway regulation. The dihydrochloride salt form ensures consistent purity and handling properties, important factors in high-throughput screening and structure-activity relationship studies.

The compound's CAS registry number 1038387-96-0 serves as a unique identifier in chemical databases and regulatory documentation. This specific identification is crucial for researchers conducting literature reviews or patent searches related to benzimidazole chemistry. Recent publications have highlighted its utility in developing selective inhibitors and fluorescent markers, reflecting the compound's adaptability to various research needs.

Quality control aspects of (1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride are particularly important given its research applications. Analytical methods such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These quality assurance measures ensure reliable results in sensitive biological assays and structure-based drug design initiatives.

As the pharmaceutical industry continues to explore novel heterocyclic compounds, derivatives of 1,2-dimethylbenzimidazole maintain their relevance. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies and neuropharmacology research. These attributes address current challenges in CNS drug development, a field experiencing growing demand for innovative solutions.

Storage and handling recommendations for CAS 1038387-96-0 typically emphasize protection from moisture and extreme temperatures. Proper storage conditions maintain the compound's stability over extended periods, an important consideration for research facilities maintaining chemical inventories. The dihydrochloride salt form offers practical advantages in this regard compared to free base formulations of similar compounds.

The synthesis of (1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride involves carefully controlled reactions to ensure high yield and purity. Modern green chemistry principles are increasingly being applied to its production, reflecting broader industry trends toward sustainable synthesis methods. These advancements contribute to the compound's appeal in environmentally conscious research programs.

In conclusion, (1,2-Dimethyl-1H-benzimidazol-5-yl)methylamine dihydrochloride represents an important tool in contemporary chemical research. Its unique structural features and demonstrated utility in multiple research areas ensure its continued relevance. As scientific understanding of heterocyclic compounds advances, this compound will likely play an expanding role in addressing current challenges in medicinal chemistry and biological research.